2-((6,8-dimethyl-5,7-dioxo-2-(p-tolyl)-5,6,7,8-tetrahydropyrimido[4,5-d]pyrimidin-4-yl)thio)-N-((tetrahydrofuran-2-yl)methyl)acetamide

• IUPAC Name: 2-[1,3-dimethyl-7-(4-methylphenyl)-2,4-dioxopyrimido[4,5-d]pyrimidin-5-yl]sulfanyl-N-(oxolan-2-ylmethyl)acetamide
• InChI: InChI=1S/C22H25N5O4S/c1-13-6-8-14(9-7-13)18-24-19-17(21(29)27(3)22(30)26(19)2)20(25-18)32-12-16(28)23-11-15-5-4-10-31-15/h6-9,15H,4-5,10-12H2,1-3H3,(H,23,28)
• InChI Key: RUSZUVSGUVNCEH-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C2=NC3=C(C(=N2)SCC(=O)NCC4CCCO4)C(=O)N(C(=O)N3C)C
• Molecular Formula: C22H25N5O4S
• Molecular Weight: 455.5 g/mol

Description

2-((6,8-dimethyl-5,7-dioxo-2-(p-tolyl)-5,6,7,8-tetrahydropyrimido[4,5-d]pyrimidin-4-yl)thio)-N-((tetrahydrofuran-2-yl)methyl)acetamide is a useful research compound. Its molecular formula is C22H25N5O4S and its molecular weight is 455.53. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Structural Analysis

Research on compounds with similar structural motifs, such as pyrimidines and pyrazoles, focuses on their synthesis and the exploration of their crystal structures. For instance, studies have reported on the cyanoacetylation of pyrimidines, leading to a variety of structural arrangements due to hydrogen bonding and pi-pi stacking interactions. These structural analyses provide a foundation for understanding the reactivity and potential binding sites of these compounds (Trilleras et al., 2008).

Potential Therapeutic Applications

Compounds with pyrimidine structures have been synthesized and evaluated for their antitumor, anti-inflammatory, and analgesic properties. For example, novel benzodifuranyl, triazines, and thiazolopyrimidines derived from visnaginone and khellinone have shown promising COX-2 inhibitory, analgesic, and anti-inflammatory activities, highlighting their potential as therapeutic agents (Abu‐Hashem et al., 2020).

Antimicrobial and Antioxidant Properties

Research into the antimicrobial and antioxidant capabilities of similar compounds reveals their potential in addressing microbial infections and oxidative stress. For instance, the synthesis and evaluation of thiazolidinone and azetidinone compounds incorporating indolylthienopyrimidines have shown significant antimicrobial activities, suggesting a possible application in the development of new antimicrobial agents (Saundane et al., 2012).

Materials Science and Chemistry

The exploration of the chemical reactions and properties of pyrimidine and related structures extends to materials science, where their incorporation into polymers and other materials could lead to novel applications. For example, the enhancement of molecular imprinted polymers using such compounds as fillers has been studied for its impact on the mechanical and chemical properties of materials, as well as for potential biological applications (Fahim & Abu-El Magd, 2021).